Mmp inhibitor V
Mmp inhibitor V
ONO-4817 is an inhibitor of matrix metalloproteinase-2 (MMP-2) and MMP-9 (IC50s = 0.5 and 0.8 nM, respectively, for the human enzymes). It is selective for MMP-2 and -9 over MMP-3 and -1 (IC50s = 26 and 2,500 nM, respectively). ONO-4817 (5 µg/ml) decreases bronchoalveolar lavage fluid (BALF) neutrophil infiltration in an ex vivo rat model of pulmonary ischemia-reperfusion injury. It inhibits intra-artricular LPS-induced release of proteoglycans in knee joints in a guinea pig model of arthritis when administered at doses of 30 and 100 mg/kg. ONO-4817 (1% in the diet) reduces the number of lung metastases in a PC14PE6 lung cancer mouse xenograft model.
Broad spectrum MMP inhibitor; Ki values are 0.45, 0.73, 1.1, 1.1, 2.1, 42 and 2500 nM for MMP-12, MMP-2, MMP-8, MMP-13, MMP-9, MMP-3 and MMP-7 respectively and IC50 = 1600 nM for MMP-1). Displays no activity at other proteases up to a concentration of 100 μM. Exhibits antiangiogenic and anti-invasive properties on lung metastasis of murine renal cell carcinoma.
Broad spectrum MMP inhibitor; Ki values are 0.45, 0.73, 1.1, 1.1, 2.1, 42 and 2500 nM for MMP-12, MMP-2, MMP-8, MMP-13, MMP-9, MMP-3 and MMP-7 respectively and IC50 = 1600 nM for MMP-1). Displays no activity at other proteases up to a concentration of 100 μM. Exhibits antiangiogenic and anti-invasive properties on lung metastasis of murine renal cell carcinoma.
Brand Name:
Vulcanchem
CAS No.:
223472-31-9
VCID:
VC0004536
InChI:
InChI=1S/C22H28N2O6/c1-3-28-15-29-14-18(13-16(2)21(25)24-27)23-22(26)17-9-11-20(12-10-17)30-19-7-5-4-6-8-19/h4-12,16,18,27H,3,13-15H2,1-2H3,(H,23,26)(H,24,25)/t16-,18-/m0/s1
SMILES:
CCOCOCC(CC(C)C(=O)NO)NC(=O)C1=CC=C(C=C1)OC2=CC=CC=C2
Molecular Formula:
C22H28N2O6
Molecular Weight:
416.5 g/mol
Mmp inhibitor V
CAS No.: 223472-31-9
Cat. No.: VC0004536
Molecular Formula: C22H28N2O6
Molecular Weight: 416.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | ONO-4817 is an inhibitor of matrix metalloproteinase-2 (MMP-2) and MMP-9 (IC50s = 0.5 and 0.8 nM, respectively, for the human enzymes). It is selective for MMP-2 and -9 over MMP-3 and -1 (IC50s = 26 and 2,500 nM, respectively). ONO-4817 (5 µg/ml) decreases bronchoalveolar lavage fluid (BALF) neutrophil infiltration in an ex vivo rat model of pulmonary ischemia-reperfusion injury. It inhibits intra-artricular LPS-induced release of proteoglycans in knee joints in a guinea pig model of arthritis when administered at doses of 30 and 100 mg/kg. ONO-4817 (1% in the diet) reduces the number of lung metastases in a PC14PE6 lung cancer mouse xenograft model. Broad spectrum MMP inhibitor; Ki values are 0.45, 0.73, 1.1, 1.1, 2.1, 42 and 2500 nM for MMP-12, MMP-2, MMP-8, MMP-13, MMP-9, MMP-3 and MMP-7 respectively and IC50 = 1600 nM for MMP-1). Displays no activity at other proteases up to a concentration of 100 μM. Exhibits antiangiogenic and anti-invasive properties on lung metastasis of murine renal cell carcinoma. |
|---|---|
| CAS No. | 223472-31-9 |
| Molecular Formula | C22H28N2O6 |
| Molecular Weight | 416.5 g/mol |
| IUPAC Name | N-[(2S,4S)-1-(ethoxymethoxy)-5-(hydroxyamino)-4-methyl-5-oxopentan-2-yl]-4-phenoxybenzamide |
| Standard InChI | InChI=1S/C22H28N2O6/c1-3-28-15-29-14-18(13-16(2)21(25)24-27)23-22(26)17-9-11-20(12-10-17)30-19-7-5-4-6-8-19/h4-12,16,18,27H,3,13-15H2,1-2H3,(H,23,26)(H,24,25)/t16-,18-/m0/s1 |
| Standard InChI Key | HDWWQELUBWGQGA-WMZOPIPTSA-N |
| Isomeric SMILES | CCOCOC[C@H](C[C@H](C)C(=O)NO)NC(=O)C1=CC=C(C=C1)OC2=CC=CC=C2 |
| SMILES | CCOCOCC(CC(C)C(=O)NO)NC(=O)C1=CC=C(C=C1)OC2=CC=CC=C2 |
| Canonical SMILES | CCOCOCC(CC(C)C(=O)NO)NC(=O)C1=CC=C(C=C1)OC2=CC=CC=C2 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator